N-{[5-(3-chloro-2-methylphenyl)furan-2-yl]methyl}-3-ethoxypropan-1-amine

• Molecular Formula: C17H22ClNO2
• Molecular Weight: 307.8 g/mol
• IUPAC Name: N-[[5-(3-chloro-2-methylphenyl)furan-2-yl]methyl]-3-ethoxypropan-1-amine
• InChI: InChI=1S/C17H22ClNO2/c1-3-20-11-5-10-19-12-14-8-9-17(21-14)15-6-4-7-16(18)13(15)2/h4,6-9,19H,3,5,10-12H2,1-2H3
• InChI Key: VQXMJVPPUZCIAM-UHFFFAOYSA-N
• SMILES: CCOCCCNCC1=CC=C(O1)C2=C(C(=CC=C2)Cl)C

Description

N-{[5-(3-chloro-2-methylphenyl)furan-2-yl]methyl}-3-ethoxypropan-1-amine, also known as CM156, is a novel chemical compound that has been synthesized for scientific research purposes. This compound belongs to the class of phenyl-furan-amines and has been studied extensively for its biochemical and physiological effects.

Mechanism Of Action

The mechanism of action of N-{[5-(3-chloro-2-methylphenyl)furan-2-yl]methyl}-3-ethoxypropan-1-amine is not fully understood, but it is believed to work through the inhibition of certain enzymes and receptors in the body. It has been found to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme that is involved in the production of inflammatory mediators. It has also been found to modulate the activity of certain ion channels and receptors in the brain, which may contribute to its analgesic and neuroprotective effects.
Biochemical and Physiological Effects
N-{[5-(3-chloro-2-methylphenyl)furan-2-yl]methyl}-3-ethoxypropan-1-amine has been found to have several biochemical and physiological effects in animal models. It has been found to reduce inflammation and pain in models of acute and chronic inflammation. It has also been found to inhibit the growth of cancer cells in vitro, as well as reduce the formation of amyloid-beta plaques in models of Alzheimer's disease. Additionally, it has been found to have neuroprotective effects in models of Parkinson's disease, reducing the loss of dopaminergic neurons in the brain.

Advantages And Limitations For Lab Experiments

One of the main advantages of N-{[5-(3-chloro-2-methylphenyl)furan-2-yl]methyl}-3-ethoxypropan-1-amine for lab experiments is its high purity and yield, which allows for accurate and reproducible results. Additionally, its potent anti-inflammatory and analgesic effects make it a valuable tool for studying the mechanisms of pain and inflammation in animal models. However, one limitation of N-{[5-(3-chloro-2-methylphenyl)furan-2-yl]methyl}-3-ethoxypropan-1-amine is its relatively short half-life, which may limit its usefulness in certain experiments.

Future Directions

There are several potential future directions for research on N-{[5-(3-chloro-2-methylphenyl)furan-2-yl]methyl}-3-ethoxypropan-1-amine. One area of interest is its potential use in the treatment of cancer, as it has been found to inhibit the growth of cancer cells in vitro. Further studies are needed to determine its efficacy and safety in animal models and human clinical trials. Additionally, N-{[5-(3-chloro-2-methylphenyl)furan-2-yl]methyl}-3-ethoxypropan-1-amine may have potential applications in the treatment of neurological disorders, such as Alzheimer's disease and Parkinson's disease. Further studies are needed to determine its mechanism of action and potential therapeutic benefits in these conditions. Finally, N-{[5-(3-chloro-2-methylphenyl)furan-2-yl]methyl}-3-ethoxypropan-1-amine may have potential applications in the treatment of chronic pain and inflammatory disorders. Further studies are needed to determine its efficacy and safety in animal models and human clinical trials.

Synthesis Methods

The synthesis of N-{[5-(3-chloro-2-methylphenyl)furan-2-yl]methyl}-3-ethoxypropan-1-amine involves several steps, including the reaction of 3-chloro-2-methylphenylboronic acid with 5-bromo-2-furaldehyde to form 5-(3-chloro-2-methylphenyl)furan-2-carbaldehyde. This intermediate is then reacted with ethyl 3-aminocrotonate to form N-{[5-(3-chloro-2-methylphenyl)furan-2-yl]methyl}-3-ethoxypropan-1-amine. The synthesis of this compound has been optimized for high yield and purity, making it suitable for scientific research purposes.

Scientific Research Applications

N-{[5-(3-chloro-2-methylphenyl)furan-2-yl]methyl}-3-ethoxypropan-1-amine has been studied extensively for its potential therapeutic applications. It has been found to have potent anti-inflammatory and analgesic effects, making it a potential candidate for the treatment of chronic pain and inflammatory disorders. It has also been studied for its potential use in the treatment of cancer, as it has been found to inhibit the growth of cancer cells in vitro. Additionally, N-{[5-(3-chloro-2-methylphenyl)furan-2-yl]methyl}-3-ethoxypropan-1-amine has been studied for its potential use in the treatment of neurological disorders, such as Alzheimer's disease and Parkinson's disease.